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Compound of Interest

Compound Name: 3-Butoxycyclohex-2-en-1-one

Cat. No.: B091916

Essential Safety and Handling Guide for 3-
Butoxycyclohex-2-en-1-one

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety and logistical information for the handling and
disposal of 3-Butoxycyclohex-2-en-1-one. The following procedural guidance is based on

best practices for handling similar chemical compounds and is intended to ensure the safety of
all laboratory personnel.

l. Personal Protective Equipment (PPE) and Safety
Measures

When handling 3-Butoxycyclohex-2-en-1-one, a comprehensive approach to personal
protection is critical. The following PPE is mandatory to minimize exposure and ensure safety.

Engineering Controls: All procedures involving 3-Butoxycyclohex-2-en-1-one should be
conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.[1]
Eyewash stations and safety showers must be readily accessible in the immediate work area.

[1]

Personal Protective Equipment:
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e Eye and Face Protection: Chemical safety goggles that meet the ANSI Z.87.1 standard are
required.[2][3] A face shield should be worn over safety goggles whenever there is a
significant risk of splashing.[2][3]

o Hand Protection: Chemical-resistant gloves are mandatory.[4][5] Given the ketone functional
group, nitrile or neoprene gloves are recommended for incidental contact.[2][6] For
prolonged contact or immersion, heavier-duty gloves should be considered. Always inspect
gloves for any signs of degradation or perforation before use and practice proper glove
removal techniques to avoid skin contact.

o Body Protection: A flame-resistant lab coat must be worn and kept buttoned to protect
against splashes and spills.[2] Long pants and closed-toe shoes are required to ensure no
skin is exposed.[2][3]

o Respiratory Protection: If work cannot be conducted within a fume hood or if there is a risk of
generating aerosols or vapors, a NIOSH-approved respirator with an appropriate organic
vapor cartridge is necessary.[2][4]

Il. Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential for the safe handling of 3-
Butoxycyclohex-2-en-1-one.

e Preparation:

o Before beginning any work, ensure that all necessary PPE is available and in good
condition.

o Verify that the chemical fume hood is functioning correctly.

o Have all necessary equipment and reagents ready to minimize movement and potential for
spills.

e Handling:

o Wear all required PPE as outlined in the section above.
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o Conduct all transfers and manipulations of 3-Butoxycyclohex-2-en-1-one within the fume
hood.

o Use compatible labware (e.g., glass, Teflon®) to avoid degradation.

o Avoid direct contact with the skin, eyes, and clothing.[1] In case of accidental contact,
immediately flush the affected area with copious amounts of water for at least 15 minutes
and seek medical attention.[1][7]

e Storage:
o Store 3-Butoxycyclohex-2-en-1-one in a tightly sealed, properly labeled container.[1]

o Keep the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and strong acids.[1]

lll. Disposal Plan

Proper disposal of 3-Butoxycyclohex-2-en-1-one and its contaminated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.

+ Waste Segregation:

o All disposable materials that come into contact with 3-Butoxycyclohex-2-en-1-one,
including gloves, pipette tips, and paper towels, must be collected in a designated, labeled
hazardous waste container.

o Unused or waste 3-Butoxycyclohex-2-en-1-one should be collected in a separate,
compatible, and clearly labeled hazardous waste container.

o Disposal Procedure:
o Do not dispose of 3-Butoxycyclohex-2-en-1-one down the drain.

o All waste must be disposed of through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[1][8]

o Follow all local, state, and federal regulations for the disposal of chemical waste.[8]
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IV. Quantitative Data Summary

While specific quantitative data for 3-Butoxycyclohex-2-en-1-one is not readily available, the
table below provides information for a structurally related compound, 2-Cyclohexen-1-one, to
serve as a reference.

Property Value Source
Molecular Formula C6H80 9]
CAS Number 930-68-7 [9]
Flash Point 59 °C/138.2 °F 9]

Flammable liquid and vapor,
Toxic if swallowed, Causes

Hazards ] o ) [9]
serious eye irritation, Fatal in

contact with skin or if inhaled

V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 3-Butoxycyclohex-
2-en-1-one in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Butoxycyclohex-2-en-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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